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Compound of Interest

Compound Name: 1,2-Bis(epoxybutyl)carborane

Cat. No.: B1527199

Carboranes are a class of polyhedral boron-carbon molecular clusters that can be considered
three-dimensional analogues of benzene.[1][2] These cage-like structures, most commonly the
icosahedral closo-carboranes (Cz2B1oH12), are not mere chemical curiosities; they are
remarkably stable and possess a unique combination of properties that make them highly
attractive for researchers, particularly in drug development and materials science.[3][4]

The compound 1,2-Bis(epoxybutyl)carborane features the ortho-carborane cage, where two
carbon atoms are adjacent within the icosahedral framework. This cage is functionalized at its
carbon vertices with two epoxybutyl side chains. This hybrid structure marries the exceptional
properties of the carborane core with the reactive potential of epoxide rings, opening a vast
design space for novel applications.

Key attributes of carboranes relevant to researchers include:

o Exceptional Stability: Carboranes exhibit remarkable thermal and chemical stability, being
robust against degradation by moisture, acids, and oxidants.[3][5]

o Hydrophobicity: The carborane cage is intensely hydrophobic, a property that can be
leveraged to enhance interactions with hydrophobic biological targets or improve the
performance of polymers.[3]

o Three-Dimensional Scaffolding: Their rigid, spherical geometry provides a predictable and
stable scaffold for the precise spatial arrangement of functional groups.[3]
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» Bioisosterism: The carborane cage is comparable in size to a phenyl ring or an adamantane
group, allowing it to act as a "3D phenyl" bioisostere in drug design, often leading to
increased potency or improved pharmacokinetic profiles.[6]

Physicochemical Properties of 1,2-
Bis(epoxybutyl)carborane

Specific, experimentally verified physicochemical data for 1,2-Bis(epoxybutyl)carborane is
not widely available in recent literature. The information below is compiled from supplier data
and historical technical reports. A notable discrepancy exists in the reported molecular formula,
which impacts the molecular weight. This likely stems from a difference in the butyl chain's
saturation, with C10H24B1002 representing a saturated butyl chain and Ci0H14B1002 suggesting
unsaturation, which is inconsistent with the compound name. The formula C10H24B1002 is more
chemically plausible for "epoxybutyl" sidechains derived from butylene oxide.

Property Value Source(s)
CAS Number 28065-46-5 [71[8]
Synonyms 1,2-Bis(epoxybutyl)carborane [71[8]
Molecular Formula C10H24B1002 [819]
Molecular Weight 284.41 g/mol [819]

Data not available (likely a
Appearance o ) ] N/A
liquid or low-melting solid)

Expected to be soluble in
Solubility common organic solvents and Inferred

insoluble in water.

Chemical Structure

The structure consists of an icosahedral cage of ten boron atoms and two adjacent carbon
atoms. Each carbon atom is bonded to a butyl chain terminated by an epoxide ring.

Caption: 2D representation of 1,2-Bis(epoxybutyl)carborane structure.
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Synthesis and Reactivity
Synthesis Pathway

The synthesis of 1,2-Bis(epoxybutyl)carborane is not commonly detailed in modern literature,
but historical reports describe its preparation based on the functionalization of ortho-carborane.
[10] The general pathway involves the reaction of ortho-carborane with a suitable precursor to
introduce the epoxybutyl chains. A plausible synthetic route begins with the metallation of
ortho-carborane followed by reaction with an appropriate electrophile.

Synthesis of 1,2-Bis(epoxybutyl)carborane

T Alkylation with
Dilithio-o-carborane 4-bromo-1,2-epoxybutane

o-Carborane (C2B10H12) (iw;taﬁgr;)

1,2-Bis(epoxybutyl)carborane

Click to download full resolution via product page

Caption: General synthetic workflow for 1,2-Bis(epoxybutyl)carborane.

Reactivity

The reactivity of this molecule is dominated by the epoxide functional groups. These three-
membered rings are susceptible to ring-opening reactions with a wide variety of nucleophiles,
including amines, alcohols, and thiols. This reactivity is the basis for its use as a monomer in
polymerization and as a cross-linking agent to form robust polymer networks.[10][11][12] The
carborane cage itself is highly stable and generally does not participate in reactions under the
conditions used for epoxide chemistry.

Applications in Research and Drug Development

While 1,2-Bis(epoxybutyl)carborane was initially investigated for high-temperature adhesives
due to the thermal stability of the carborane core,[10] its structure is highly relevant to modern
pharmaceutical and materials research.

Advanced Polymer and Materials Science
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The bifunctional nature of 1,2-Bis(epoxybutyl)carborane makes it an excellent monomer for
creating carborane-containing polymers.[4][13] The epoxide groups can be polymerized or
used to cure other resins, such as conventional epoxy systems.[11][12]

» High-Performance Composites: Incorporating the bulky, stable carborane cage into a
polymer backbone can significantly enhance thermal stability, oxidative resistance, and char
yield, making these materials suitable for aerospace and other harsh-environment
applications.[13][14]

e Ceramic Precursors: Pyrolysis of carborane-containing polymers can yield boron carbide
ceramics, which are known for their extreme hardness and durability.[14]

Drug Delivery and Biomedical Applications

The unique properties of carboranes make them compelling candidates for drug development.

[2][6]

» Boron Neutron Capture Therapy (BNCT): Carboranes are rich sources of the non-radioactive
boron-10 isotope (1°B).[5][6] BNCT is a targeted cancer therapy where 1°B-containing drugs
are selectively delivered to tumor cells. When irradiated with low-energy neutrons, the 1°B
atoms capture neutrons and undergo a fission reaction, releasing high-energy particles that
kill the cancer cell from within, with minimal damage to surrounding healthy tissue. The
epoxide handles on 1,2-Bis(epoxybutyl)carborane could be used to attach tumor-targeting
ligands (e.g., antibodies, peptides) to create a sophisticated BNCT delivery agent.

» Hydrophobic Scaffolds for Drug Design: The hydrophobic and rigid carborane cage can
serve as a pharmacophore to enhance binding to biological targets.[1][2] By replacing a
phenyl group with a carborane cage, medicinal chemists can explore new binding
interactions and potentially overcome drug resistance. The epoxybutyl sidechains provide
versatile points for attaching other pharmacologically active moieties or for linking the
carborane to a larger drug molecule.

o Nanomaterial Conjugation: The reactive epoxide groups allow for the covalent attachment of
the carborane cage to nanopatrticles, liposomes, or other drug delivery systems.[2] This can
improve the solubility and tumor accumulation of these hydrophobic clusters, enhancing their
efficacy as therapeutic or diagnostic agents.
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Experimental Protocols

Representative Protocol: Epoxide Ring-Opening with an
Amine

This protocol describes a general procedure for conjugating a primary amine-containing

molecule (e.g., a fluorescent tag, a targeting ligand) to 1,2-Bis(epoxybutyl)carborane. This is

a representative method and must be optimized for specific substrates.

Dissolution: Dissolve 1,2-Bis(epoxybutyl)carborane (1 equivalent) in a suitable aprotic
solvent (e.g., tetrahydrofuran (THF) or dimethylformamide (DMF)) under an inert atmosphere
(e.g., nitrogen or argon).

Addition of Nucleophile: Add the amine-containing molecule (2.2 equivalents to target both
epoxide sites) to the solution.

Base Catalysis (Optional): For less reactive amines, a non-nucleophilic base such as
diisopropylethylamine (DIPEA) (0.1-0.5 equivalents) can be added to facilitate the reaction.

Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-70 °C).
Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. If necessary,
guench any excess reagents. The product can be isolated by removing the solvent under
reduced pressure and purifying via column chromatography on silica gel.

Characterization: Confirm the structure of the final product using NMR spectroscopy (*H, 13C,
11B) and mass spectrometry.

Analytical and Characterization Methods

Characterizing carborane-containing compounds requires a combination of standard and

specialized analytical techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for carborane
structure elucidation.[2][15][16]
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o 1B NMR: This is the most informative technique, providing information on the electronic
environment of each boron atom in the cage. The number of signals and their chemical
shifts are characteristic of the carborane isomer and its substitution pattern.[17]

o 'H NMR: Provides signals for the C-H protons on the cage and the protons on the
epoxybutyl sidechains.

o 13C NMR: Used to identify the carbon atoms of the cage and the sidechains.[15]

o 2D Techniques: Advanced techniques like *B-1H COSY can help assign specific protons
to their corresponding boron atoms.[6]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern. The isotopic signature of boron (1°B = 20%, 1B = 80%) results in a characteristic,
broad isotopic pattern for the molecular ion peak, which is a definitive feature of boron
cluster compounds.[1][3][7]

« Infrared (IR) Spectroscopy: Can be used to identify functional groups, such as the
characteristic stretching frequencies of the epoxide ring (around 1250, 915, and 840 cm™1)
and B-H bonds (around 2600 cm™1).

Safety and Handling

While the carborane cage itself is of low toxicity, the overall safety profile of 1,2-
Bis(epoxybutyl)carborane is dictated by its epoxide functional groups. Epoxides are generally
considered irritants, potential sensitizers, and should be handled with care.[10]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles, and a lab coat when handling the compound.[15][16][18]

e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any potential vapors.[15][16]

e Incompatibilities: Avoid contact with strong oxidizing agents, acids, and bases, as these can
catalyze vigorous and potentially explosive ring-opening of the epoxide.[16] Borane
compounds can also be water-reactive, although the fully-formed carborane cage is much
more stable.[15]
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o Storage: Store in a tightly sealed container in a cool, dry place, away from sources of ignition
and incompatible materials.[16]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Conclusion

1,2-Bis(epoxybutyl)carborane (CAS 28065-46-5) is a highly specialized chemical that stands
at the intersection of organoboron chemistry and polymer science. Its unique structure,
combining a robust, hydrophobic carborane core with reactive epoxide functionalities, provides
a versatile platform for innovation. For researchers in drug development, it offers a novel
scaffold for creating targeted therapeutics, particularly for BNCT, and for designing enzyme
inhibitors with unique three-dimensional properties. In materials science, it serves as a building
block for high-performance polymers with exceptional thermal stability. While a lack of
extensive modern characterization data necessitates careful handling and thorough analysis by
the end-user, the fundamental properties of its constituent parts point to a molecule with
significant and untapped potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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